Cas no 2029843-38-5 (3-ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde)

• Product Name: 3-ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde
• CAS No: 2029843-38-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5941568
• PubChem ID: 165574197
• Update Time: 2025-06-09

3-ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde
• 2029843-38-5
• EN300-1621272

• Inchi： 1S/C11H20O2/c1-2-10-4-3-5-11(8-10,9-13)6-7-12/h9-10,12H,2-8H2,1H3
• InChI Key： HUWDEOPFZMHFOH-UHFFFAOYSA-N
• SMILES： O=CC1(CCO)CCCC(CC)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde

3-Ethyl-1-(2-Hydroxyethyl)cyclohexane-1-Carbaldehyde: A Comprehensive Overview

3-Ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde, also known by its CAS number 2029843-38-5, is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aldehydes, characterized by the presence of a carbonyl group (C=O) attached to a cyclohexane ring. The molecule's structure includes an ethyl group and a hydroxyethyl substituent, which contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-Ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde involves a series of well-established organic reactions, including alkylation, oxidation, and reduction processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing demand for sustainable chemical manufacturing practices. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to optimize reaction conditions and improve yields.

In terms of applications, this compound has found utility in various fields. It serves as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. For instance, studies have shown its potential as a precursor in the development of bioactive compounds targeting specific enzymes involved in metabolic disorders. Additionally, its ability to undergo various functional group transformations makes it valuable in organic synthesis.

Recent research has focused on the biological activity of 3-Ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde. Preclinical studies have demonstrated its anti-inflammatory and antioxidant properties, suggesting potential applications in nutraceuticals and cosmeceuticals. Furthermore, investigations into its interaction with cellular receptors have provided insights into its mechanism of action, paving the way for further therapeutic exploration.

The physical and chemical properties of this compound are well-documented. Its molecular weight is approximately 176 g/mol, with a melting point around -5°C and a boiling point at 165°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it suitable for use in various solvent systems commonly employed in organic synthesis.

From an environmental perspective, understanding the fate and transport of 3-Ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde is crucial for assessing its potential impact on ecosystems. Recent studies have evaluated its biodegradation rates under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is essential for ensuring safe handling and disposal practices within industrial settings.

In conclusion, 3-Ethyl-1-(2-hydroxyethyl)cyclohexane-1-carbaldehyde (CAS No. 2029843-38-5) stands out as a multifaceted compound with promising applications across diverse industries. Ongoing research continues to uncover new insights into its chemical behavior, biological effects, and environmental implications, underscoring its significance in contemporary chemical science.